Journal Name:International Journal of Fracture
Journal ISSN:0376-9429
IF:2.635
Journal Website:http://www.springer.com/materials/characterization+%26+evaluation/journal/10704
Year of Origin:1973
Publisher:Springer Netherlands
Number of Articles Per Year:86
Publishing Cycle:Semimonthly
OA or Not:Not
Important factors for the reliable and reproducible preparation of non-aqueous electrolyte solutions for lithium batteries
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-13 , DOI: 10.1038/s43246-023-00338-7
Electrolyte solutions play a crucial role in rechargeable lithium batteries. Driven by an ever-increasing demand for better batteries, more and more stringent performance requirements are being asked of electrolytes. This demand to achieve electrolytes beyond the state-of-the-art has driven an increasing number of publications over the past decade. Nevertheless, a detailed description of electrolyte preparation is frequently missing when reporting new electrolytes for batteries, creating a barrier for others to reproduce important findings. In addition, false or misleading information in a paper may result from unintentional inaccuracies during the electrolyte preparation process. This article highlights important factors for the reliable and reproducible preparation of non-aqueous electrolyte solutions for lithium batteries, with the aim of encouraging researchers to follow more rigorous reporting standards.
Detail
High-entropy grain boundaries
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-03 , DOI: 10.1038/s43246-023-00335-w
As high-entropy alloys receive an increasing amount of attention, an interesting scientific question arises: can grain boundaries be “high entropy”? In 2016, we proposed “high-entropy grain boundaries” as the grain boundary counterparts to high-entropy materials. Here, we discuss the underlying interfacial thermodynamics to elaborate relevant concepts. We emphasize that “high-entropy grain boundaries” are neither equivalent to grain boundaries in high-entropy materials nor simply “compositionally complex grain boundaries”, but they should possess specific thermodynamic characters. Using a simplified segregation model, we illustrate that both grain boundary and bulk high-entropy effects can reduce grain boundary energy with increasing temperature for saturated multicomponent alloys, where the effective grain boundary entropy can be positive and increase with the number of components. We show that high-entropy grain boundaries can stabilize nanocrystalline alloys at high temperatures via thermodynamic and kinetic effects. Grain boundary structural disordering and transitions may offer further opportunities to attain higher effective grain boundary entropies.
Detail
Functional two-dimensional high-entropy materials
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-21 , DOI: 10.1038/s43246-023-00341-y
Multiple principal element or high-entropy materials have recently been studied in the two-dimensional (2D) materials phase space. These promising classes of materials combine the unique behavior of solid-solution and entropy-stabilized systems with high aspect ratios and atomically thin characteristics of 2D materials. The current experimental space of these materials includes 2D transition metal oxides, carbides/carbonitrides/nitrides (MXenes), dichalcogenides, and hydrotalcites. However, high-entropy 2D materials have the potential to expand into other types, such as 2D metal-organic frameworks, 2D transition metal carbo-chalcogenides, and 2D transition metal borides (MBenes). Here, we discuss the entropy stabilization from bulk to 2D systems, the effects of disordered multi-valent elements on lattice distortion and local electronic structures and elucidate how these local changes influence the catalytic and electrochemical behavior of these 2D high-entropy materials. We also provide a perspective on 2D high-entropy materials research and its challenges and discuss the importance of this emerging field of nanomaterials in designing tunable compositions with unique electronic structures for energy, catalytic, electronic, and structural applications.
Detail
Investigating the operation mechanism of light-emitting electrochemical cells through operando observations of spin states
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-06-02 , DOI: 10.1038/s43246-023-00366-3
Light-emitting electrochemical cells (LECs) are next-generation devices that are flexible, emit light and have several advantages over organic light-emitting diodes, such as a simpler structure and lower cost. However, the operation mechanism of LECs remains unknown from a microscopic viewpoint. Here, we perform an operando microscopic investigation of LECs with Super Yellow, a typical light-emitting material, by observing the spin states of electrically doped charges using electron spin resonance. The operando electron spin resonance and light emission increase as the voltage applied to the LECs increases. Through density functional theory, we determine that the origin of the electron spin resonance increases to be from electrochemically doped holes and electrons in Super Yellow. We find that the doping progress correlates with the luminance increase, suggesting that electrochemically doped charges are distributed over the light-emitting layer as the operation mechanism. Moreover, we deduce the molecular orientation of electrochemically charge-doped Super Yellow.
Detail
Blue light emitting piezoelectric few-layered borophene nanosheets for flexible nanogenerators
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-07-18 , DOI: 10.1038/s43246-023-00375-2
Piezoelectric response from two-dimensional layered materials with semiconducting properties is important for developing nanogenerators, piezotronics, and piezophototronics devices. However, experimental observation of piezoelectricity and semiconductor properties in monoatomic borophene has been a key challenge for the fabrication of nanogenerator devices. Here, we discover the non-centrosymmetric blue light emitting piezoelectric properties of few layered monoatomic borophene nanosheets. We develop the flexible piezoelectric nanogenerator using few layered borophene nanosheets in polydimethylsiloxane polymer, producing an output voltage of 8 V without electrical poling. The material exhibits a high piezoelectric charge coefficient (d33) of 86 pm V−1 and shows band gap opening with a high band gap of 2.32 eV. Surprisingly, the borophene nanosheets exhibit blue light emission under UV light illumination. Under UV light illumination, the device dramatically improves output performance. We find that the material exhibits a high dielectric constant of about 125 at low frequency.
Detail
Neon encapsulation by a hydroquinone organic crystalline clathrate under ambient conditions
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-07-05 , DOI: 10.1038/s43246-023-00378-z
The recent use of noble gases in laser devices and semiconductor lithography has greatly increased. However, there is no commercial technology for the storage of noble gases in solid materials owing to their chemical inertness and relative lightness. Here we report the simple synthesis and characteristics of a hydroquinone clathrate that stably captures neon at atmospheric pressure and room temperature. The highly flexible structure enables neon encapsulation in the one-dimensional channels of the clathrate framework despite their inter-cage migration through the hexagonal entrance of the cages. The neon uptake of as-synthesized hydroquinone clathrates is 37.3 g L−1 at 1 bar and 298 K. Increasing the temperature accelerates the release of neon from the flexible hydroquinone clathrate hydrogen-bonded organic framework, leading to guest-free clathrate formation at 1 bar and 400 K. This method represents a technological development for better storage and the controlled release of noble gases in solid structured materials.
Detail
Origin of electrically induced defects in monolayer MoS2 grown by chemical vapor deposition
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-07 , DOI: 10.1038/s43246-023-00333-y
Defects in MoS2 play substantial role in determining the performance of MoS2-based field-effect transistors. Typically, growth/synthesis process conditions determine the type and concentration of defects. Here, we show that defects are also introduced by prolonged operation of single crystal chemical vapor deposition-grown monolayer MoS2 transistors which hinder the overall performance. Depending on the electrical stress conditions, these defects result in threshold voltage instabilities, enhanced channel conductance, improved screening of charged impurity scattering sites and possibly better thermal management in MoS2 transistors. It turns out that a piezoelectric response in MoS2 leads to permanent change in the material’s molecular configuration thereby causing other effects like suppressed hopping transport within the channel, increased free electron concentration, prominent metal-insulator transition and reduction in channel potential with or without increasing sulfur vacancy concentration. As these defects are progressively introduced in the channel, the thermal dissipation capability of our MoS2 transistors improved due to enhanced channel-dielectric coupling. Such variations in the device performance due to spontaneous response to high electric field trigger a need to reconsider supply voltage requirements of MoS2-based electronic circuits for low-power logic applications.
Detail
Piezoelectric response of disordered lead-based relaxor ferroelectrics
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-15 , DOI: 10.1038/s43246-023-00336-9
Lead-based relaxor ferroelectric perovskite oxides, exemplified by the (1–x)Pb(Mg1/3Nb2/3)O3–xPbTiO3 (PMN-PT) solid solution, are a group of multifunctional materials with unique dielectric and piezoelectric properties. The long-lasting question that has intrigued the research community for decades is whether and to which extent the disordered relaxor nature of these materials is implicated in the exceedingly large piezoelectric response observed in both single crystals and ceramics. In this Perspective, focusing on PMN-PT, I briefly review and discuss the current understanding of the polar structure of relaxor ferroelectrics, followed by its possible implications in the large piezoelectricity. A critical review of the existing data confirms a significant progress made in recent years while opening up new questions related to the structure-property relations in these complex materials.
Detail
High frequency beam oscillation keyhole dynamics in laser melting revealed by in-situ x-ray imaging
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-02-02 , DOI: 10.1038/s43246-023-00332-z
The metal additive manufacturing industry is actively developing instruments and strategies to enable higher productivity, optimal build quality, and controllable as-built microstructure. A beam controlling technique, laser oscillation has shown potential in all these aspects in laser welding; however, few attempts have been made to understand the underlying physics of the oscillating keyholes/melt pools which are the prerequisites for these strategies to become a useful tool for laser-based additive manufacturing processes. Here, to address this gap, we utilized a synchrotron-based X-ray operando technique to image the dynamic keyhole oscillation in Ti-6Al-4V using a miniature powder bed fusion setup. We found good agreement between the experimental observations and simulations performed with a validated Lattice Boltzmann multiphysics model. The study revealed the continuous and periodic fluctuations in the characteristic keyhole parameters that are unique to the oscillating laser beam processing and responsible for the chevron pattern formation at solidification. In particular, despite the intrinsic longer-range fluctuation, the oscillating technique displayed potential for reducing keyhole instability, mitigating porosity formation, and altering surface topology. These insights on the oscillating keyhole dynamics can be useful for the future development and application of this technique.
Detail
Gapless fermionic excitation in the antiferromagnetic state of ytterbium zigzag chain
International Journal of Fracture ( IF 2.635 ) Pub Date: 2023-07-21 , DOI: 10.1038/s43246-023-00381-4
The emergence of charge-neutral fermionic excitations in magnetic systems is one of the unresolved issues in recent condensed matter physics. This type of excitations has been observed in various systems, such as low-dimensional quantum spin liquids, Kondo insulators, and antiferromagnetic insulators. Here, we report the presence of a pronounced gapless spin excitation in the low-temperature antiferromagnetic state of YbCuS2 semiconductor, where trivalent ytterbium atoms form a zigzag chain structure. We confirm the presence of this gapless excitations by a combination of experimental probes, namely 63/65Cu-nuclear magnetic resonance and nuclear quadrupole resonance, as well as specific heat measurements, revealing a linear low-temperature behavior of both the nuclear spin-lattice relaxation rate 1/T1 and the specific heat. This system provides a platform to investigate the origin of gapless excitations in spin chains and the relationship between emergent fermionic excitations and frustration.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.20 75 Science Citation Index Science Citation Index Expanded Not
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